Cas no 36137-91-4 ( )

• Product Name: &nbsp
• CAS No: 36137-91-4
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 921047
• PubChem ID: 135436097
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• octyl 4-nitro-1H-imidazole-5-carboxylate
• 5-nitro-1(3)H-imidazole-4-carboxylic acid octyl ester
• 5-Nitroimidazol-4-carbonsaeure-octylester
• AC1L6ASZ
• AC1Q5AYG
• AG-J-30698
• AR-1K9010
• CTK4H5959
• NSC98657
• OCTYL 5-NITRO-3H-IMIDAZOLE-4-CARBOXYLATE
• Octyl-5-nitroimidazol-4-carboxylat
• DTXSID60294908
• NSC-98657
• 36137-91-4
•  

• Inchi： 1S/C12H19N3O4/c1-2-3-4-5-6-7-8-19-12(16)10-11(15(17)18)14-9-13-10/h9H,2-8H2,1H3,(H,13,14)
• InChI Key： KTIICRZILZKTNE-UHFFFAOYSA-N
• SMILES： O(C(C1=C([N+](=O)[O-])NC=N1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 269.13767
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.12
• LogP: 3.35840